Cas no 200501-98-0 (butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-)

butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)- structure
200501-98-0 structure
Product name:butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-
CAS No:200501-98-0
MF:C5H5OF7
MW:214.0814
CID:1391800
PubChem ID:71358567

butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • butane, 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-
    • 1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)butane
    • 1,1,1,2-Tetrafluorobutan-2-yl trifluoromethyl ether
    • LogP
    • 200501-98-0
    • DTXSID70782568
    • 1,1,1,2-tetrafluoro-2-(trifluoromethoxy)-butane
    • CVIXMBCGUZGAQK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H5F7O/c1-2-3(6,4(7,8)9)13-5(10,11)12/h2H2,1H3
    • InChI Key: CVIXMBCGUZGAQK-UHFFFAOYSA-N
    • SMILES: CCC(C(F)(F)F)(OC(F)(F)F)F

Computed Properties

  • Exact Mass: 214.02285
  • Monoisotopic Mass: 214.02286191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.375
  • Boiling Point: 45.623°C at 760 mmHg
  • Refractive Index: 1.288
  • PSA: 9.23

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